1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-4-carboxylic acid

• IUPAC Name: 1-methyl-2-oxo-3H-benzimidazole-4-carboxylic acid
• InChI: InChI=1S/C9H8N2O3/c1-11-6-4-2-3-5(8(12)13)7(6)10-9(11)14/h2-4H,1H3,(H,10,14)(H,12,13)
• InChI Key: KBECFBQSNOVAKK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC(=C2NC1=O)C(=O)O
• Molecular Formula: C9H8N2O3
• Molecular Weight: 192.17 g/mol
• CAS RN: 716362-24-2

Description

“1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-4-carboxylic acid” is a chemical compound with the molecular formula C9H8N2O3 and a molecular weight of 192.17. It’s used for research purposes.

Scientific Research Applications

Antiallergic Applications

Research into derivatives of 1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-4-carboxylic acid has shown promising antiallergic properties. For instance, the study by Nohara et al. (1985) synthesized 5-oxo-5H-[1]benzopyrano[2,3-b]pyridine-3-carboxylic acids and their tetrazole analogues, demonstrating significant antiallergic activity in rats. These compounds were more potent than disodium cromoglycate, a known antiallergic agent, indicating their potential for clinical application in treating allergies (Nohara et al., 1985).

Crystal Structure Analysis

Another area of interest is the crystal structure analysis of compounds related to 1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-4-carboxylic acid. For example, Wu et al. (2015) conducted a study on the crystal structure of febuxostat–acetic acid, revealing insights into the molecular arrangement and hydrogen bonding patterns within the crystal. Such analyses are crucial for understanding the physical properties and stability of pharmaceutical compounds (Wu et al., 2015).

Anti-inflammatory Properties

Derivatives of 1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-4-carboxylic acid have also been explored for their anti-inflammatory activities. Tozkoparan et al. (1999) synthesized a series of thiazolo[3,2-a]pyrimidine derivatives and tested them for anti-inflammatory activities, with several compounds showing moderate activity. This suggests the potential for developing new anti-inflammatory agents from this chemical class (Tozkoparan et al., 1999).

Supramolecular Chemistry

The compound and its derivatives have applications in supramolecular chemistry, as demonstrated by Ding et al. (2017), who synthesized lanthanide-cadmium heterometal-organic frameworks with excellent chemical stability and selective luminescent sensing capabilities. These materials could be used for detecting various cations and organic amines, showcasing the utility of these compounds in developing new sensors (Ding et al., 2017).

Novel Complex Constructions

Further, the flexibility and structural diversity of 1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-4-carboxylic acid derivatives allow for the construction of novel complexes. Sun et al. (2010) reported the synthesis of metal–organic frameworks using biphenyl-3,3′,4,4′-tetracarboxylate and flexible bis(imidazole) ligands, resulting in structures with potential applications in catalysis, drug delivery, and gas storage (Sun et al., 2010).

Future Directions

Imidazole compounds, which are similar to “1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-4-carboxylic acid”, have a broad range of chemical and biological properties, making them valuable in drug research and development. They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities. Therefore, there is potential for future research and development in this area.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as imidazole derivatives, have been reported to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

Similar compounds are known to interact with their targets, leading to changes in cellular processes and functions .

Biochemical Pathways

Similar compounds are known to affect various biochemical pathways, leading to downstream effects .

Result of Action

Similar compounds are known to have various biological activities, as mentioned above .

Action Environment

It’s worth noting that environmental factors can significantly impact the action of similar compounds .